2-methoxy-2-oxoethyl 4-hydroxybenzoate

• IUPAC Name: (2-methoxy-2-oxoethyl) 4-hydroxybenzoate
• InChI: InChI=1S/C10H10O5/c1-14-9(12)6-15-10(13)7-2-4-8(11)5-3-7/h2-5,11H,6H2,1H3
• InChI Key: ROGHXCNLVCYVRF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC(=O)C1=CC=C(C=C1)O
• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol

Description

2-methoxy-2-oxoethyl 4-hydroxybenzoate, also known as MOHB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MOHB is a white crystalline powder that is soluble in water and organic solvents. It has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

2-methoxy-2-oxoethyl 4-hydroxybenzoate exerts its antioxidant and anti-inflammatory effects by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. It has been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. 2-methoxy-2-oxoethyl 4-hydroxybenzoate also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and detoxification genes.
Biochemical and Physiological Effects:
2-methoxy-2-oxoethyl 4-hydroxybenzoate has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in cells and tissues. 2-methoxy-2-oxoethyl 4-hydroxybenzoate also has a protective effect on the liver, kidneys, and heart. It has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. 2-methoxy-2-oxoethyl 4-hydroxybenzoate has also been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

2-methoxy-2-oxoethyl 4-hydroxybenzoate has several advantages for lab experiments, including its stability, solubility, and low toxicity. It is also relatively easy to synthesize, and its purity can be easily determined using analytical techniques such as high-performance liquid chromatography (HPLC). However, 2-methoxy-2-oxoethyl 4-hydroxybenzoate has some limitations, including its limited water solubility and potential for degradation in acidic or basic conditions.

Future Directions

There are several future directions for research on 2-methoxy-2-oxoethyl 4-hydroxybenzoate. One area of research is the development of 2-methoxy-2-oxoethyl 4-hydroxybenzoate-based compounds with improved efficacy and selectivity for specific targets. Another area of research is the investigation of the effects of 2-methoxy-2-oxoethyl 4-hydroxybenzoate on the gut microbiome and its potential for use in the treatment of gut-related diseases. Additionally, further research is needed to determine the safety and efficacy of 2-methoxy-2-oxoethyl 4-hydroxybenzoate in human clinical trials.
Conclusion:
2-methoxy-2-oxoethyl 4-hydroxybenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been synthesized using different methods, and its mechanism of action has been extensively studied. 2-methoxy-2-oxoethyl 4-hydroxybenzoate has been shown to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer and Alzheimer's disease. Further research is needed to determine the safety and efficacy of 2-methoxy-2-oxoethyl 4-hydroxybenzoate in human clinical trials and to investigate its potential for use in the development of new drugs and therapies.

Synthesis Methods

2-methoxy-2-oxoethyl 4-hydroxybenzoate can be synthesized using various methods, including the esterification of 4-hydroxybenzoic acid with 2-methoxy-2-oxoethyl chloride in the presence of a catalyst such as sulfuric acid. Another method involves the reaction of 4-hydroxybenzoic acid with anhydrous zinc chloride and 2-methoxy-2-oxoethanol in the presence of a solvent such as toluene. These methods have been optimized to achieve high yields and purity of 2-methoxy-2-oxoethyl 4-hydroxybenzoate.

Scientific Research Applications

2-methoxy-2-oxoethyl 4-hydroxybenzoate has been used in various scientific research applications, including as a preservative in cosmetics, pharmaceuticals, and food products. It has also been used in the synthesis of other compounds such as liquid crystals and polyesters. 2-methoxy-2-oxoethyl 4-hydroxybenzoate has been shown to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer and Alzheimer's disease.